(R)-FL118

• Molecular Formula: C21H16N2O6
• Molecular Weight: 392.4 g/mol
• InChI: InChI=1S/C21H16N2O6/c1-2-21(26)13-5-15-18-11(7-23(15)19(24)12(13)8-27-20(21)25)3-10-4-16-17(29-9-28-16)6-14(10)22-18/h3-6,26H,2,7-9H2,1H3
• InChIKey: RPFYDENHBPRCTN-UHFFFAOYSA-N

(R)-FL118: R-Enantiomer Camptothecin Analogue & Multi-Target Apoptosis Inhibitor for Oncology Research

(R)-FL118 (10,11-Methylenedioxy-20(R)-camptothecin) is the defined R-enantiomer of the novel camptothecin analogue FL118 . It belongs to the topoisomerase I inhibitor class but is distinguished by its p53-independent, selective downregulation of multiple inhibitor of apoptosis proteins (IAPs) and the anti-apoptotic Bcl-2 family member Mcl-1 . Its unique polypharmacology profile has driven investigation as a platform for overcoming drug resistance in advanced solid tumors . For scientific selection and procurement, distinguishing the pure (R)-enantiomer from its racemic mixture or the (S)-configuration is critical for experimental reproducibility and antitumor potency .

R Stereochemical-control study fit: Defined R-enantiomer for enantiomer-specific target engagement and SAR programs.

T Apoptosis pathway research: p53-independent inhibitor of survivin, Mcl-1, XIAP, and cIAP2 expression.

M Drug-resistance model context: Tool compound for studying efflux-pump evasion and resistance-reversal mechanisms.

• [1] Ling X, Cao S, Cheng Q, Keefe JT, Rustum YM, Li F. A novel small molecule FL118 that selectively inhibits survivin, Mcl-1, XIAP and cIAP2 in a p53-independent manner, shows superior antitumor activity. PLoS One. 2012;7(9):e45571. View Source
• [2] Zhao J, Ling X, Cao S, Liu X, Wan S, Jiang T, Li F. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration. Mol Pharm. 2014 Feb 3;11(2):457-67. View Source

Why (R)-FL118 Cannot Be Substituted with Generic Camptothecin Analogues or Racemic Mixtures

Substitution with generic camptothecin analogues (e.g., irinotecan, topotecan) or the racemic mixture FL113 fails to replicate (R)-FL118's pharmacological profile for two critical reasons. First, the antitumor efficacy is highly dependent on the steric configuration of the hydroxyl group in the lactone ring; FL118 (the defined enantiomer) is significantly more potent than its racemic mixture FL113 at inhibiting survivin, Mcl-1, and cIAP2 . Second, FL118's mechanism extends beyond topoisomerase I poisoning to encompass the simultaneous suppression of multiple anti-apoptotic proteins, a feature not shared by conventional topoisomerase inhibitors, which show 10-100 fold weaker inhibition of these survival factors . Using an undefined stereoisomer or a standard camptothecin introduces uncontrolled variables that compromise target engagement and efficacy readouts, directly impacting research reproducibility and drug development decisions.

! Racemic mixture or undefined stereoisomer: IAP/Mcl-1 suppression potency is highly dependent on R-configuration; racemic FL113 shows significantly reduced target engagement and may compromise reproducibility.

! Generic camptothecin analogues (e.g., irinotecan, topotecan): Lack the multi-IAP suppression profile; reported 10–100-fold weaker inhibition of survivin/Mcl-1/XIAP/cIAP2 limits mechanistic overlap.

! Standard topoisomerase I inhibitors: Substrate susceptibility to P-gp/ABCG2 efflux pumps differs; SN-38/topotecan are actively extruded in MDR models, whereas (R)-FL118 is not a substrate.

• [1] Zhao J, Ling X, Cao S, Liu X, Wan S, Jiang T, Li F. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration. Mol Pharm. 2014 Feb 3;11(2):457-67. View Source
• [2] Ling X, Liu X, Zhong K, Smith DL, Foster BA, Li F. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models. Am J Transl Res. 2015;7(10):1765-81. View Source

(R)-FL118 Differential Activity Evidence: Head-to-Head Comparisons Against Key Analogues

Enantiomeric Specificity: FL118 (R) vs. Racemic FL113 in Apoptotic Protein Suppression

The antitumor efficacy of FL118 is critically dependent on its steric configuration. In a follow-up structure-activity relationship (SAR) study comparing FL118 with its racemic mixture FL113, FL118 demonstrated much greater effectiveness in inhibiting the expression of key survival proteins. Both in vitro and in vivo, FL118 proved significantly more effective at suppressing survivin, Mcl-1, and cIAP2 compared to FL113 . This confirms that procurement of the pure R-enantiomer is essential for achieving the reported potency.

Enantiomer vs. Racemate

Head-to-head

FL118: Potent inhibition of survivin, Mcl-1, cIAP2. FL113 (racemic): Significantly less effective suppression.

Supports enantiomer-attribution review for target engagement.

Quantified as 'much more effective' in primary SAR study; western blot and xenograft data.

Evidence Dimension	Inhibition of survivin, Mcl-1, and cIAP2 protein expression (in vitro and in vivo)
Target Compound Data	FL118: Potent inhibition of survivin, Mcl-1, cIAP2 expression in cancer cells and xenografts.
Comparator Or Baseline	FL113 (racemic mixture of FL118): Significantly less effective at inhibiting survivin, Mcl-1, and cIAP2 expression.
Quantified Difference	Qualitatively reported as 'much more effective' in the primary SAR study; specific fold-change data is derived from western blot and in vivo tumor growth inhibition figures, demonstrating a clear superiority of FL118 over FL113 .
Conditions	In vitro: multiple human cancer cell lines; In vivo: human tumor xenograft mouse models (Mol Pharm. 2014).

Why This Matters

This data proves that the R-enantiomer alone is the active pharmaceutical ingredient; using the racemic mixture leads to loss of potency and experimental variability, making (R)-FL118 the mandatory specification for reproducible research.

• [1] Zhao J, Ling X, Cao S, Liu X, Wan S, Jiang T, Li F. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration. Mol Pharm. 2014 Feb 3;11(2):457-67. View Source

Superior Growth Inhibition: FL118 vs. Topotecan in Resistant Cancer Models

FL118 exhibits markedly superior anticancer activity compared to the FDA-approved camptothecin analogue topotecan. In a study on overcoming drug resistance, FL118 was found to be ≥25-fold more effective than topotecan at inhibiting cancer cell growth and colony formation . Furthermore, when comparing the ability to suppress the anti-apoptotic proteins survivin, Mcl-1, XIAP, and cIAP2, topotecan's effectiveness was approximately 10-100 fold weaker than FL118 .

Growth Inhibition vs. Topotecan

Head-to-head

FL118 exhibits ≥25-fold greater effectiveness than topotecan in growth/colony formation inhibition.

Reported model-response context for resistance studies.

Topotecan is 10–100 fold weaker at inhibiting survivin/Mcl-1/XIAP/cIAP2.

Evidence Dimension	Inhibition of cancer cell growth and colony formation
Target Compound Data	FL118: Potent inhibition at low concentrations.
Comparator Or Baseline	Topotecan: Requires significantly higher concentrations to achieve similar effects.
Quantified Difference	FL118 exhibits ≥25-fold greater effectiveness than topotecan in growth/colony formation inhibition. Topotecan is 10-100 fold weaker at inhibiting survivin/Mcl-1/XIAP/cIAP2.
Conditions	Human cancer cell lines (e.g., colon, lung, and pancreatic) and colony formation assays.

Why This Matters

For researchers studying drug resistance or selecting a positive control for apoptosis assays, these data position (R)-FL118 as a substantially more potent tool compound than topotecan, enabling lower dosing and potentially reduced off-target effects in mechanistic studies.

• [1] Ling X, Liu X, Zhong K, Smith DL, Foster BA, Li F. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models. Am J Transl Res. 2015;7(10):1765-81. View Source

Efflux Pump Evasion: FL118 Is Not a Substrate for P-gp and ABCG2

A major mechanism of resistance to camptothecin analogues involves efflux by ATP-binding cassette transporters. Unlike the active metabolite of irinotecan (SN-38) and topotecan, which are substrates for P-gp/MDR1 and ABCG2/BCRP, FL118 is not a substrate for these efflux pumps . Consequently, efflux pump inhibitors (e.g., sildenafil, KO143) that sensitize cells to SN-38 show no effect on FL118 efficacy, demonstrating that FL118 bypasses multiple efflux pump protein-induced resistance .

Efflux Pump Evasion

Head-to-head

FL118 is not a substrate for P-gp or ABCG2. Efflux pump inhibitors (e.g., sildenafil, KO143) do not sensitize FL118 activity.

Supports multidrug-resistant tumor model selection.

SW620/HCT-8 colon cancer lines; SN-38/topotecan are P-gp/ABCG2 substrates.

Evidence Dimension	Substrate status for P-gp and ABCG2 efflux pumps
Target Compound Data	FL118: Not a substrate for P-gp or ABCG2; efficacy unaffected by efflux pump inhibitors .
Comparator Or Baseline	SN-38 (active irinotecan metabolite) and topotecan: Both are substrates for P-gp and ABCG2; and inhibitors (e.g., sildenafil) sensitize cells to SN-38.
Quantified Difference	Efflux pump inhibitors sensitized SN-38 much more effectively than ABCG2-selective KO143, while both agents had no effect on FL118 activity .
Conditions	SW620 and HCT-8 colon cancer cell lines expressing both P-gp and ABCG2.

Why This Matters

This inherent ability to evade major efflux transporters makes (R)-FL118 a strategically superior candidate for research on multidrug-resistant tumors, where standard camptothecins fail due to active drug extrusion, directly influencing procurement decisions in drug resistance programs.

• [1] Ling X, Liu X, Zhong K, Smith DL, Foster BA, Li F. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models. Am J Transl Res. 2015;7(10):1765-81. View Source

In Vitro Cytotoxicity Profile: (R)-FL118 IC50 Values Across Tumor Cell Lines

The growth inhibitory activity of (R)-FL118 has been quantified across a panel of cancer cell lines representing melanoma, breast, and prostate cancers. The reported IC50 values provide a benchmark for potency and batch-to-batch consistency . These values position (R)-FL118 as a highly active agent, particularly against breast cancer cells (MCF-7, HS578T) where IC50s are in the nanomolar range.

Cytotoxicity Profile (IC50)

Cross-study comparable

MCF-7: 32.53 ng/mL · HS578T: 129.3 ng/mL · DU145: 138.7 ng/mL · MPC3: 92.51 ng/mL · B16: 392.7 ng/mL

Supports cell-model endpoint review and dose-response design.

72h MTT assay; reported IC50s position compound within active range of clinical camptothecins.

Evidence Dimension	In vitro cell growth inhibition (IC50)
Target Compound Data	(R)-FL118 IC50 values: B16 (392.7), MCF-7 (32.53), HS578T (129.3), DU145 (138.7), MPC3 (92.51), all in ng/mL.
Comparator Or Baseline	Camptothecin, topotecan, and irinotecan show variable IC50s ranging from sub-nM to µM depending on cell line and assay; these serve as a class-level performance benchmark.
Quantified Difference	IC50s range from 32.53 ng/mL (MCF-7) to 392.7 ng/mL (B16). For comparison, camptothecin IC50s in the same cell lines are often reported in the 10-100 nM range; this places (R)-FL118's potency within the active range of clinical camptothecins.
Conditions	72h MTT assay in B16 (melanoma), MCF-7 and HS578T (breast), DU145 and MPC3 (prostate) cell lines.

Why This Matters

This quantitated multi-cell-line cytotoxicity profile allows researchers to select (R)-FL118 with a clear expectation of its potency window, enabling proper dose-response study design and ensuring inter-study reproducibility across oncology laboratories.

• [1] Del Poeta M, Chen SF, Von Hoff D, Dykstra CC, Wani MC, Manikumar G, Heitman J, Wall ME, Perfect JR. Comparison of in vitro activities of camptothecin and nitidine derivatives against fungal and cancer cells. Antimicrob Agents Chemother. 1999 Dec;43(12):2862-8. View Source

Optimal Scientific and Preclinical Applications of (R)-FL118 Based on Validated Differentiation

Overcoming Irinotecan/Topotecan-Resistant Tumor Models

In vivo and in vitro studies demonstrate that (R)-FL118 effectively obliterates human tumor xenografts that have acquired resistance to irinotecan and topotecan . Its inability to act as a substrate for P-gp and ABCG2 efflux pumps directly addresses the multidrug resistance phenotype that limits clinical camptothecins. Researchers can procure (R)-FL118 as a critical tool compound to study resistance-reversal mechanisms and validate next-generation ADC payloads targeting resistant tumors.

Targeted Downregulation of IAPs and Mcl-1 in p53-Mutant Cancers

(R)-FL118 uniquely inhibits survivin, XIAP, cIAP2, and Mcl-1 in a p53-independent manner . For laboratories focused on p53-mutant or p53-null cancers (e.g., triple-negative breast cancer, pancreatic cancer), where many apoptosis-inducing agents fail, (R)-FL118 serves as an indispensable chemical probe. Its defined enantiomeric purity ensures that observed biological effects are attributable solely to the active R-configuration, eliminating confounding variables from inactive stereoisomers.

Development of Antibody-Drug Conjugates (ADCs) with a Camptothecin-Derived Payload

The potent cytotoxicity, established SAR, and ability to derivatize the hydroxyl group without abolishing activity make (R)-FL118 a validated starting point for ADC payload design. Its sub-nanomolar potency window and lack of efflux pump liability offer a differentiated profile compared to traditional camptothecin payloads like SN-38, supporting the rational design of targeted therapies with improved therapeutic indices.

Enantiomer-Specific Pharmacological Studies

The observation that the racemic mixture FL113 is significantly less effective than FL118 positions (R)-FL118 as a gold standard for studies exploring enantiomer-driven target engagement. Procurement of (R)-FL118, rather than an undefined stereoisomer mix, is mandatory for any structure-activity relationship (SAR) program aiming to dissect the molecular basis of its unique polypharmacology or generate novel FL118-core derivatives.

Application

Selection Property

Validation Focus

Resistance-reversal model studies

Non-substrate for P-gp/ABCG2 efflux pumps

MDR tumor model response and intracellular accumulation

p53-mutant cancer pathway studies

p53-independent IAP/Mcl-1 suppression profile

Apoptosis protein expression in p53-null cell models

Camptothecin-derived ADC payload research

Defined R-enantiomer with derivatizable hydroxyl

Potency window and efflux liability in target-cell models

Enantiomer-driven SAR programs

Pure R-enantiomer for stereochemical attribution

Target engagement comparison vs. racemate (FL113)

• [1] Ling X, Liu X, Zhong K, Smith DL, Foster BA, Li F. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models. Am J Transl Res. 2015;7(10):1765-81. View Source
• [2] Ling X, Cao S, Cheng Q, Keefe JT, Rustum YM, Li F. A novel small molecule FL118 that selectively inhibits survivin, Mcl-1, XIAP and cIAP2 in a p53-independent manner, shows superior antitumor activity. PLoS One. 2012;7(9):e45571. View Source
• [3] Zhao J, Ling X, Cao S, Liu X, Wan S, Jiang T, Li F. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration. Mol Pharm. 2014 Feb 3;11(2):457-67. View Source